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Compound of Interest

Compound Name: 4-Benzyl albuterol, (-)-

CAS No.: 174607-68-2

Cat. No.: B122594

Get Quote

A Note on Chemical Identity: The topic specified CAS number 56796-66-8 and the name "L-

Theanine Ethylamide." However, extensive research indicates that the compound of interest for

nootropic research is Sunifiram (DM-235), which has the CAS number 314728-85-3.[1][2] The

properties and applications described herein pertain to Sunifiram, as it aligns with the context

of a potent, experimental cognitive enhancer. This guide proceeds under the assumption that

Sunifiram is the intended subject of this technical deep-dive.

Foreword for the Modern Researcher
In the vanguard of neuropharmacology, the quest for molecules that can modulate, restore, and

enhance cognitive function is a defining challenge. Sunifiram (DM-235), a piperazine-derived

compound, has emerged from this pursuit as a molecule of significant interest. First

synthesized in 2000, it has demonstrated remarkable potency in preclinical models,

distinguishing itself from classical nootropics like piracetam.[1][3] This guide is crafted for the

discerning scientist and drug development professional, offering a granular exploration of

Sunifiram's molecular characteristics, its intricate mechanisms of action, and a practical

framework for its application in a research setting. Our focus is on the "why" behind the "how,"

ensuring that every protocol is not just a series of steps, but a self-validating system of inquiry.
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Part 1: The Molecular Blueprint of Sunifiram (DM-
235)
A compound's fundamental physicochemical properties are the syntax of its biological

language. Understanding these characteristics is non-negotiable for reproducible and

meaningful research, dictating everything from solubility in assay buffers to its potential for

crossing the blood-brain barrier.

Physicochemical Data at a Glance
Property Value Source(s)

IUPAC Name
1-(4-benzoylpiperazin-1-

yl)propan-1-one
[4]

Synonyms DM-235 [1][2][3]

CAS Number 314728-85-3 [1][2]

Molecular Formula C₁₄H₁₈N₂O₂ [2][5]

Molecular Weight 246.31 g/mol [2][5]

Appearance Solid [2]

Purity ≥98% [2]

Solubility

DMF: 20 mg/mL, DMSO: 12

mg/mL, Ethanol: 14 mg/mL,

PBS (pH 7.2): 5 mg/mL

[2]

Structural Identity and Rationale
Sunifiram is a molecular simplification of another experimental nootropic, Unifiram (DM-232).[5]

While structurally related to the racetam class of drugs, it is technically not a racetam due to the

cleavage of the pyrrolidone backbone.[1] This structural modification is believed to be a key

contributor to its significantly higher potency.[6]
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Figure 1: Chemical structure of Sunifiram (DM-235).
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Part 2: Deciphering the Pharmacological Action
Sunifiram's cognitive-enhancing effects are not attributed to a single, simple mechanism but

rather to a sophisticated modulation of key neurotransmitter systems. Its primary sphere of

influence is the glutamatergic system, with significant downstream effects on cholinergic

activity.

A Symphony of Glutamatergic Modulation
The prevailing hypothesis is that Sunifiram acts as an "ampakine-like" compound, indirectly

activating AMPA receptors, which are crucial for fast synaptic transmission and plasticity.[3][7]

However, its mechanism is more nuanced, involving the NMDA receptor as a primary target.

Causality in Experimental Design: The investigation into Sunifiram's mechanism hinges on

dissecting a specific signaling cascade. Research indicates that Sunifiram stimulates the

glycine-binding site of the NMDA receptor.[4][8][9] This action initiates a cascade involving the

activation of protein kinase Cα (PKCα) and Calcium/calmodulin-dependent protein kinase II

(CaMKII).[8][9] These kinases, in turn, phosphorylate AMPA receptors, enhancing their

function.[9] This leads to a strengthening of synaptic connections, a process known as long-

term potentiation (LTP), which is a cellular basis for learning and memory.[4][8][9]
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Figure 2: Sunifiram's proposed signaling pathway via NMDA receptor modulation.

Enhancing Cholinergic Neurotransmission
In addition to its effects on the glutamatergic system, Sunifiram has been shown to increase the

release of acetylcholine in the cerebral cortex of rats.[4][6][10] Acetylcholine is a

neurotransmitter critically involved in learning, memory, and attention. This dual mechanism of

action—enhancing both glutamatergic and cholinergic activity—likely contributes to its potent

nootropic effects.

Part 3: Research Paradigms and Methodologies
The translation of molecular action into cognitive enhancement is validated through rigorous in

vitro and in vivo experimental models.
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In Vitro Electrophysiology: Probing Synaptic Plasticity
Objective: To directly measure the effect of Sunifiram on long-term potentiation (LTP) in

hippocampal slices, providing a cellular correlate for its memory-enhancing properties.

Step-by-Step Methodology:

Slice Preparation: Prepare acute transverse hippocampal slices (300-400 µm) from adult

male Wistar rats using a vibratome in ice-cold, oxygenated artificial cerebrospinal fluid

(aCSF).

Incubation and Recovery: Allow slices to recover for at least 1 hour in an interface chamber

continuously perfused with oxygenated aCSF at 32°C.

Electrode Placement: Place a recording electrode in the stratum radiatum of the CA1 region

to record field excitatory postsynaptic potentials (fEPSPs) and a stimulating electrode to

activate Schaffer collateral afferents.

Baseline Recording: Establish a stable baseline of fEPSPs for 20-30 minutes by delivering

single pulses at a low frequency (e.g., 0.033 Hz).

Drug Application: Perfuse the slices with aCSF containing Sunifiram (e.g., 10 nM) for a

predetermined period.[9]

LTP Induction: Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., two trains

of 100 Hz for 1 second, separated by 20 seconds).

Post-HFS Recording: Record fEPSPs for at least 60 minutes post-HFS to measure the

potentiation.

Data Analysis: Quantify the degree of LTP by expressing the average fEPSP slope during

the last 10 minutes of recording as a percentage of the pre-HFS baseline. Compare the LTP

magnitude between Sunifiram-treated and control slices.

Trustworthiness through Controls: A self-validating protocol would include a control group

where slices are treated with a vehicle. Furthermore, to confirm the mechanism, another group
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could be co-treated with an NMDA receptor glycine-site antagonist (like 7-chloro-kynurenic

acid), which is expected to block the LTP-enhancing effects of Sunifiram.[9]

In Vivo Behavioral Assays: Assessing Cognitive
Enhancement
Objective: To evaluate the ability of Sunifiram to reverse chemically-induced amnesia in a

mouse model using the passive avoidance test.

Start: Animal Acclimation & Grouping

Acquisition Trial:
Place mouse in light compartment,

foot shock in dark compartment

Induce Amnesia:
Administer Scopolamine

Administer Sunifiram (e.g., 0.001-0.1 mg/kg, i.p.)
or Vehicle

Retention Trial (24h later):
Measure latency to enter dark compartment

Data Analysis:
Compare latencies between groups

Conclusion on Antiamnesic Effect
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Figure 3: Workflow for the passive avoidance test to assess Sunifiram's antiamnesic effects.

Step-by-Step Methodology:

Apparatus: A two-compartment box with a light and a dark chamber connected by a small

opening. The floor of the dark chamber is equipped with an electric grid.

Acquisition Trial (Day 1):

Place a mouse in the light compartment.

When the mouse enters the dark compartment (which they naturally prefer), deliver a mild,

brief foot shock (e.g., 0.5 mA for 2 seconds).

The latency to enter the dark compartment is recorded.

Treatment:

Immediately after the acquisition trial, administer the amnesic agent, scopolamine (e.g.,

1.5 mg/kg, i.p.), to induce memory impairment.[11]

Subsequently, administer Sunifiram (e.g., 0.001-0.1 mg/kg, i.p.) or a vehicle control.[11]

Retention Trial (Day 2, 24 hours later):

Place the mouse back into the light compartment.

Record the step-through latency, i.e., the time it takes for the mouse to re-enter the dark

compartment (up to a cut-off time, e.g., 300 seconds).

Data Analysis: A longer step-through latency in the Sunifiram-treated group compared to the

scopolamine-only group indicates a reversal of amnesia and a positive nootropic effect.

Part 4: The Uncharted Territory: Future Directions
and Caveats
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Scientific Integrity is Paramount: It is crucial to underscore that Sunifiram is an experimental

drug and has not been approved for human use by any regulatory agency.[5] The entirety of

the existing data comes from preclinical animal and in vitro studies.[12][13] There is a complete

absence of human clinical trials, and therefore, its safety, toxicity, and long-term effects in

humans are unknown.[5][14]

Future Research Imperatives:

Comprehensive Toxicology: Rigorous short- and long-term toxicology studies are a

prerequisite for any potential clinical development.

Pharmacokinetics in Humans: Understanding the absorption, distribution, metabolism, and

excretion (ADME) profile of Sunifiram in humans is essential.

Phase I Clinical Trials: Should toxicology studies prove favorable, carefully designed Phase I

trials to assess safety and tolerability in healthy human volunteers would be the next logical

step.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

